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Compound of Interest

Compound Name: 4-Aminomorpholine

Cat. No.: B145821

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper disposal of chemical waste is a critical component of laboratory safety and
regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of 4-Aminomorpholine, ensuring the protection of personnel and the
environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be aware of the hazards associated
with 4-Aminomorpholine and to use appropriate personal protective equipment (PPE).

Hazard Summary: 4-Aminomorpholine is classified as a flammable liquid and is harmful if
swallowed, in contact with skin, or inhaled.[1][2] It can cause skin and serious eye irritation, as

well as respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Rationale

Chemical-resistant nitrile )
Gloves To prevent skin contact.[1]
gloves.

] Safety goggles or a face )
Eye Protection Hield To protect against splashes.[1]
shield.

Lab Coat Standard laboratory coat. To protect clothing and skin.

) ) Use in a well-ventilated area or  To avoid inhalation of vapors.
Respiratory Protection )
under a chemical fume hood. [11[3]

Step-by-Step Disposal Protocol

The disposal of 4-Aminomorpholine must be handled in accordance with hazardous waste
regulations.[4][5] It should not be disposed of down the drain or in regular trash.[4][6] The
primary method of disposal is through a licensed professional waste disposal service.[1]

Step 1: Waste Collection and Segregation

» Solid Waste: Collect any unused or contaminated solid 4-Aminomorpholine waste in a
dedicated, clearly labeled, and sealable container. The container must be compatible with
the chemical.

» Liquid Waste: Collect liquid waste containing 4-Aminomorpholine in a separate, leak-proof,
and compatible container. Do not mix with other incompatible waste streams.[7]

o Contaminated Materials: Any items that have come into contact with 4-Aminomorpholine,
such as pipette tips, gloves, and bench paper, are considered hazardous waste.[8] These
should be collected in a separate, clearly labeled hazardous waste bag or container.[8]

Step 2: Waste Labeling
Properly label all waste containers.[4] The label should include:
e The words "Hazardous Waste".[4]

¢ The full chemical name: "4-Aminomorpholine". Avoid abbreviations or chemical formulas.[4]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_13461900_4-AminoMorpholine-CASNO-4319-49-7-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_13461900_4-AminoMorpholine-CASNO-4319-49-7-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_13461900_4-AminoMorpholine-CASNO-4319-49-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2138106&productDescription=4-AMINOMORPHOLINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b145821?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.cdhfinechemical.com/images/product/msds/37_13461900_4-AminoMorpholine-CASNO-4319-49-7-MSDS.pdf
https://www.benchchem.com/product/b145821?utm_src=pdf-body
https://www.benchchem.com/product/b145821?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b145821?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Aminoquinoline_7_carbonitrile_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Aminoquinoline_7_carbonitrile_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b145821?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

The specific hazards (e.g., Flammable, Toxic, Irritant).[1][2]

The date of waste generation.[4]

The name and contact information of the principal investigator or laboratory supervisor.[4]

The department and room number where the waste was generated.[4]
Step 3: Waste Storage

o Store sealed hazardous waste containers in a designated, well-ventilated, and secure area.

[8]

e Ensure that the storage area is away from sources of ignition, such as heat, sparks, and
open flames.[3]

e Segregate 4-Aminomorpholine waste from incompatible materials, which include acids,
strong oxidizing agents, acid anhydrides, acid chlorides, and carbon dioxide.[3][9]

Step 4: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup.[4][8]

» Provide them with a complete list of the chemicals for disposal, including quantities.[4]
» Follow their specific instructions for packaging and collection.

Experimental Protocols

Specific experimental protocols for the neutralization or in-lab destruction of 4-
Aminomorpholine are not readily available and are not recommended. The standard and
safest procedure is to have it disposed of by a licensed professional waste disposal service
that will likely use high-temperature incineration.[1][8]

Quantitative Data Summary
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Property Value Source
Molecular Formula CaH10N20 [1112]
Molecular Weight 102.14 g/mol [1][2]
Flash Point 58 °C (136.4 °F) - closed cup

Boiling Point 168 °C (lit.)

Density 1.059 g/mL at 25 °C (lit.)

UN Number 1993 [3][10]
Hazard Class 3 (Flammable Liquid) [3][10]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-
Aminomorpholine.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 4-Aminomorpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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